Cas no 148289-22-9 (1-O-(alpha-D-Galactopyranosyl)-N-tetracosanylphytosphingosine)
148289-22-9 structure
Product Name:1-O-(alpha-D-Galactopyranosyl)-N-tetracosanylphytosphingosine
CAS No:148289-22-9
MF:C48H95NO9
MW:830.269216775894
CID:167853
Update Time:2023-08-03
1-O-(alpha-D-Galactopyranosyl)-N-tetracosanylphytosphingosine Chemical and Physical Properties
Names and Identifiers
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- Tetracosanamide,N-[(1S,2S,3R)-1-[(a-D-galactopyranosyloxy)methyl]-2,3-dihydroxyheptadecyl]-
- AGL 525
- Tetracosanamide,N-[1-[(a-D-galactopyranosyloxy)methyl]-2,3-dihydroxyheptadecyl]-,[1S-(1R*,2R*,3S*)]-
- 1-O-(alpha-D-galactopyranosyl)-N-tetracosanylphytosphingosine
- (2S,3S,4R)-1-O-(alpha-D-galactosyl)-N-tetracosanoyl-2-amino-1,3,4-octadecanetriol
- N-[(2S,3S,4R)-1-(alpha-D-galactopyranosyloxy)-3,4-dihydroxyoctadecan-2-yl]tetracosanamide
- Epitope ID:131185
- Q27126716
- 1-O-(alpha-D-Galactopyranosyl)-N-tetracosanylphytosphingosine
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- Inchi: 1S/C48H95NO9/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-27-29-31-33-35-37-43(52)49-40(39-57-48-47(56)46(55)45(54)42(38-50)58-48)44(53)41(51)36-34-32-30-28-26-16-14-12-10-8-6-4-2/h40-42,44-48,50-51,53-56H,3-39H2,1-2H3,(H,49,52)/t40-,41+,42+,44-,45-,46-,47+,48-/m0/s1
- InChI Key: VYJPNEVPFQSTHX-VFUVZCRHSA-N
- SMILES: O1[C@H](CO)[C@@H]([C@@H]([C@H]([C@H]1OC[C@@H]([C@@H]([C@@H](CCCCCCCCCCCCCC)O)O)NC(CCCCCCCCCCCCCCCCCCCCCCC)=O)O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 58
- Rotatable Bond Count: 42
- Complexity: 897
- Topological Polar Surface Area: 169
1-O-(alpha-D-Galactopyranosyl)-N-tetracosanylphytosphingosine Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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